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Compound of Interest

Compound Name: Bergamottin

Cat. No.: B190657 Get Quote

For Immediate Use by Researchers, Scientists, and Drug Development Professionals

This document provides critical safety and logistical information for the handling of

Bergamottin, a naturally occurring furanocoumarin. Adherence to these guidelines is essential

to ensure a safe laboratory environment and mitigate potential health risks associated with this

compound.

Hazard Identification and Quantitative Data
Bergamottin is classified under the Globally Harmonized System (GHS) as a skin sensitizer,

which may cause an allergic skin reaction.[1] It is also recognized as a photoactive compound,

which may have carcinogenic potential in the presence of ultraviolet (UV) light. While most

safety data sheets describe bergamottin as not a hazardous substance, it is crucial to handle

it with care due to its sensitizing and photoactive properties.[1]
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Hazard Data Point Value Source

GHS Hazard Statement
H317: May cause an allergic

skin reaction
PubChem

Signal Word Warning PubChem

Molecular Weight 338.4 g/mol Wikipedia

Melting Point 55-56 °C Wikipedia

Oral LD50 (Rat) Data not available N/A

Dermal LD50 Data not available N/A

Inhalation LC50 Data not available N/A

Permissible Exposure Limit

(PEL)
Not established OSHA

Recommended Exposure Limit

(REL)
Not established NIOSH

Threshold Limit Value (TLV) Not established ACGIH

Personal Protective Equipment (PPE)
Due to its classification as a skin sensitizer and its photoactive nature, the following personal

protective equipment is mandatory when handling Bergamottin in any form (solid or in

solution).

Figure 1: Recommended PPE for handling Bergamottin.

Operational Plan: Step-by-Step Handling
Procedures
This section outlines the procedural workflow for the safe handling of Bergamottin, from

receipt of the compound to its final disposal.
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Start: Receive Bergamottin

Preparation:
- Don all required PPE.

- Prepare work area in a fume hood.
- Minimize light exposure.

Weighing:
- Use an analytical balance within the fume hood.

- Handle with care to avoid generating dust.

Dissolution:
- Add solvent slowly to the solid.

- Use appropriate glassware.

Experimental Use:
- Conduct all procedures in a fume hood.

- Avoid skin contact and inhalation.

Spill Response:
- Evacuate and ventilate the area.

- Absorb with inert material.
- Collect in a sealed container for disposal.

In case of spill

Storage:
- Store in a well-ventilated, dark, and cool place.

- Keep container tightly sealed.

Post-experiment

Disposal:
- Dispose of as hazardous chemical waste.
- Follow institutional and local regulations.

When no longer needed

End

Click to download full resolution via product page

Figure 2: Workflow for safe handling of Bergamottin.

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 6 Tech Support

https://www.benchchem.com/product/b190657?utm_src=pdf-body-img
https://www.benchchem.com/product/b190657?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b190657?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Experimental Protocols
a) Preparation of a Bergamottin Stock Solution:

Ensure the fume hood is operational and the work area is clean.

Wear all required PPE as detailed in Figure 1.

Minimize ambient light or use a dark room if possible.

Carefully weigh the desired amount of solid Bergamottin using an analytical balance inside

the fume hood.

Transfer the weighed solid to an appropriate volumetric flask.

Slowly add the desired solvent (e.g., ethanol, DMSO) to the flask, ensuring to rinse any

residual solid from the weighing paper into the flask.

Cap the flask and sonicate or vortex until the solid is completely dissolved.

Store the stock solution in a tightly sealed, amber-colored vial or a vial wrapped in aluminum

foil to protect it from light.

Label the vial clearly with the compound name, concentration, solvent, and date of

preparation.

b) Spill Cleanup Procedure:

Immediately alert others in the vicinity and evacuate the area if the spill is large or if there is

a risk of aerosolization.

Ensure proper ventilation.

Wearing appropriate PPE (including double gloving), cover the spill with an inert absorbent

material (e.g., vermiculite, sand, or commercial absorbent pads).

Once the spill is fully absorbed, carefully collect the material using non-sparking tools and

place it into a clearly labeled, sealable hazardous waste container.
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Decontaminate the spill area with a suitable solvent (e.g., ethanol) and then wash with soap

and water.

Dispose of all contaminated materials, including gloves and cleaning materials, as

hazardous waste.

Disposal Plan
All Bergamottin waste, including unused product, contaminated labware (e.g., pipette tips,

vials), and spill cleanup materials, must be disposed of as hazardous chemical waste.

Solid Waste: Collect in a designated, labeled, and sealed hazardous waste container.

Liquid Waste: Collect in a designated, labeled, and sealed hazardous waste container. Do

not mix with other solvent waste streams unless compatible.

Contaminated Materials: All disposable items that have come into contact with Bergamottin
should be placed in a sealed bag and disposed of as solid hazardous waste.

Follow all institutional, local, and national regulations for the disposal of hazardous chemical

waste. It is recommended to consult with your institution's Environmental Health and Safety

(EHS) department for specific guidance on waste stream management and disposal

procedures. Incineration at a licensed facility is a common disposal method for such chemical

waste.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b190657#personal-protective-equipment-for-handling-
bergamottin]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of
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